Cas no 116046-53-8 (Ethyl 3-Oxo-2-(trifluoromethyl)butanoate)

• Product Name: Ethyl 3-Oxo-2-(trifluoromethyl)butanoate
• CAS No: 116046-53-8
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• MDL: MFCD21950389
• CID: 1205507
• PubChem ID: 536112
• Update Time: 2025-04-20

Ethyl 3-Oxo-2-(trifluoromethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-2-(trifluoromethyl)-, ethyl ester
• ethyl 3-oxo-2-(trifluoromethyl)butanoate
• 2-Trifluoromethyl-3-oxobutanoic acid, ethyl ester
• DTXSID40336759
• Ethyl 2-(trifluoromethyl)acetoacetate
• SCHEMBL3383070
• Ethyl3-oxo-2-(trifluoromethyl)butanoate
• ethyl 2-trifluoromethylacetoacetate
• AKOS018116905
• AS-43590
• Ethyl 3-oxo-2-(trifluoromethyl)butanoate #
• EN300-117070
• CS-0308360
• Z1333028282
• MFCD21950389
• DB-187235
• 3-oxo-2-(trifluoromethyl)-butyric acid ethyl ester
• 116046-53-8
• Ethyl 3-Oxo-2-(trifluoromethyl)butanoate

• MDL： MFCD21950389
• Inchi： 1S/C7H9F3O3/c1-3-13-6(12)5(4(2)11)7(8,9)10/h5H,3H2,1-2H3
• InChI Key： AQRYRSMBPVPPMZ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCC)C(C)=O)(F)F

Computed Properties

• Exact Mass: 198.05037
• Monoisotopic Mass: 198.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives